![molecular formula C4H9Cl2Si B101694 Isobutyldichlorosilane CAS No. 18236-87-8](/img/structure/B101694.png)
Isobutyldichlorosilane
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Overview
Description
Physical And Chemical Properties Analysis
Isobutyldichlorosilane is a highly flammable liquid and vapor. It has a boiling point of 120-125°C and a refractive index of 1.4270 . It’s important to note that the physical and chemical properties of a substance can greatly influence its behavior and interactions in various contexts .Scientific Research Applications
1. Application in Biofilm Formation Studies
Isobutyldichlorosilane and similar organosilanes have been utilized in research exploring the influence of polyethylene modifications on bacterial cell attachment and biofilm formation. Studies have shown that chemical treatment of polyethylene with organosilanes, including isobutylmethyldimethoxysilane, can enhance antiadhesive and antibacterial characteristics, demonstrating its potential in medical and water industry applications (Kręgiel & Niedzielska, 2014).
2. Use in Soil Hydrophobization
Research in geotechnical engineering has utilized this compound for soil treatment to induce water repellency. This application is significant for barriers or ground improvement due to the altered wettability properties of soils. The effectiveness of such treatments is dependent on soil type and the presence of organic matter (Ng & Lourenço, 2016).
3. Vapor-Liquid Equilibrium Studies
This compound has been studied in the context of isobaric vapor-liquid equilibrium, particularly in binary systems with dimethyldiethoxysilane. This research is crucial for understanding the thermodynamic properties of these compounds, with implications in chemical engineering and process optimization (Yu Shu-xian, 2004).
4. Isobutanol Production Research
In biorefinery research, this compound-related compounds are studied for their role in isobutanol production. Metabolic engineering of yeast and other organisms to produce isobutanol, a potential biofuel, involves pathways related to this compound derivatives. This research aims to enhance yields and titers of isobutanol for sustainable energy solutions (Matsuda et al., 2013).
5. Antimicrobial Surface Disinfectant Studies
The efficacy of this compound-based solutions as antimicrobial surface disinfectants has been assessed in healthcare settings, particularly in operating rooms. Such studies highlight the potential of this compound derivatives in reducing microbial contamination and improving infection control practices (Lewis et al., 2015).
6. Exploration in Polymer Science
This compound derivatives have been investigated for their role in the synthesis of silicon network polymers. Such research is fundamental in understanding the photoluminescence properties of these polymers, with applications in materials science and optoelectronics (Furukawa, Fujino, & Matsumoto, 1990).
7. Synthetic Chemistry Applications
This compound has been utilized in the silane-induced cleavage of carbamates to isocyanates, demonstrating its potential in synthetic chemistry. This research aids in understanding the selectivity and efficiency of such reactions, with implications in the development of pharmaceuticals and other chemical products (Chong, Janicki, & Petillo, 1998).
Safety and Hazards
Properties
InChI |
InChI=1S/C4H9Cl2Si/c1-4(2)3-7(5)6/h4H,3H2,1-2H3 |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDYUXNQBWUIBNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C[Si](Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9Cl2Si |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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